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Compound of Interest

Compound Name: Tetrahydroanthraquinone

Cat. No.: B8792033 Get Quote

For immediate reference, treat tetrahydroanthraquinone as a hazardous chemical waste. It is

classified as a skin, eye, and respiratory irritant. Proper personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, is mandatory during handling and disposal.

This guide provides a comprehensive, step-by-step procedure for the safe and compliant

disposal of tetrahydroanthraquinone, ensuring the safety of laboratory personnel and

minimizing environmental impact. Adherence to these protocols is essential for maintaining a

safe and regulated research environment.

Immediate Safety and Disposal Plan
All personnel handling tetrahydroanthraquinone must be familiar with its hazards. The Global

Harmonized System (GHS) classifies 1,4,4a,9a-Tetrahydroanthraquinone as a substance

that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335)[1]. Therefore, all disposal procedures must be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure:
Waste Identification and Segregation:

Clearly label all waste containing tetrahydroanthraquinone. This includes pure, unused

product, contaminated materials (e.g., weighing paper, contaminated gloves, pipette tips),

and solutions.
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Tetrahydroanthraquinone waste must be segregated from other waste streams. Do not

mix with incompatible materials, particularly strong oxidizing agents, to prevent potentially

violent reactions.

Waste Collection and Containment:

Solid Waste: Collect solid tetrahydroanthraquinone waste, including contaminated

labware, in a designated, robust, and sealable container. The container must be clearly

labeled "Hazardous Waste" and specify "Tetrahydroanthraquinone."

Liquid Waste: Solutions containing tetrahydroanthraquinone should be collected in a

sealed, leak-proof, and chemically compatible container. The container must be labeled as

"Hazardous Waste" with the chemical name and approximate concentration.

Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure area away from

general laboratory traffic.

Ensure the storage area is cool, dry, and away from sources of heat or ignition. While

generally stable, some related anthraquinone compounds can form explosive mixtures

with air upon intense heating.

Store tetrahydroanthraquinone waste separately from incompatible chemicals,

especially strong oxidizing agents.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of tetrahydroanthraquinone down the drain or in regular solid

waste. This is a violation of regulations and poses a significant environmental hazard.

Complete all necessary waste disposal documentation as required by your institution and

local regulations.

Decontamination:
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Thoroughly decontaminate the work area where tetrahydroanthraquinone was handled

using an appropriate solvent (e.g., acetone, ethanol) followed by soap and water.

Collect all cleaning materials (e.g., contaminated wipes) as hazardous waste.

Decontaminate any reusable equipment, such as glassware, according to your

laboratory's standard operating procedures for hazardous materials.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the safe

handling and disposal of tetrahydroanthraquinone.

Parameter Value/Information Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[1]

Chemical Incompatibilities Strong oxidizing agents
Inferred from related

compounds

Thermal Stability

Generally stable under normal

conditions. Dehydrogenation

can occur at elevated

temperatures (e.g., above

150°C).
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The following diagram illustrates the decision-making process for the proper disposal of

tetrahydroanthraquinone waste in a laboratory setting.
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Click to download full resolution via product page

Tetrahydroanthraquinone Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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